Cas no 20362-31-6 (Arctiin)

Arctin (NSC 315527) is a plant lignan, which can be extracted from burdock seeds and has anticancer activity

Arctiin structure

Product Name:Arctiin

CAS No:20362-31-6

Molecular Formula:C₂₇H₃₄O₁₁

Molecular Weight:534.5523

MDL:MFCD00870630

CID:51539

PubChem ID:354335191

Arctiin Properties

Names and Identifiers

- arctiin
- 2(3H)-Furanone, 4-[(3,4-dimethoxyphenyl)methyl]-3-[[4-(b-D-glucopyranosyloxy)-3-methoxyphenyl]methyl]dihydro-, (3R,4R)-
- 2(3H)-furanone, 4-[(3,4-dimethoxyphenyl)methyl]-3-[[4-(beta-D-glucopyranosyloxy)-3-methoxyphenyl]methyl]dihydro-, (3R,4R)-
- 4-{[(3R,4R)-4-(3,4-Dimethoxybenzyl)-2-oxotetrahydrofuran-3-yl]methyl}-2-methoxyphenyl beta-D-glucopyranoside
- Arctiin (8CI)
- 4-{[(3R,4R)-4-(3,4-dimethoxybenzyl)-2-oxotetrahydrofuran-3-yl]methyl}-2-methoxyphenyl
- (-)-Arctin, Arctium lappa
- APIGENIN-7-GLUCOSIDE
- Arctigenin-4-glucoside
- Arctii
- Arctin
- Arctlin
- Great Burdock Root Extract
- NSC 315527
- (3R,4R)-4-[(3,4-Dimethoxyphenyl)methyl]-3-[[4-(β-D-glucopyranosyloxy)-3-methoxyphenyl]methyl]dihydro-2(3H)-furanone
- (3R,4R)-4-[(3,4-Dimethoxyphenyl)methyl]-3-[[4-(beta-D-glucopyranosyloxy)-3-methoxyphenyl]methyl]dihydro-2(3H)-furanone
- [ "" ]
- arctigenin 4'-O-D-glucoside
- TM5RQ949K7
- arctiin(8ci)
- Arctium
- Arctiin,(S)
- Arctiin(NSC 315527)
- MEGxp0_000527
- EBD15003
- (3R,4R)-4-[(3,4-dimethoxyphenyl)methyl]-3-[[3-methoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl]oxolan-2-one
- s4738
- Arctiin, &
- CHEMBL1526371
- 2(3H)-Furanone,4-dimethoxyphenyl)methyl]-3-[[4-(.beta.-D-glucopyranosyloxy)-3-methoxyphenyl]methyl]dihydro-, (3R-trans)-
- HMS2194K22
- MLS000563487
- SMR000232335
- NSC315527
- AKOS026750616
- SCHEMBL4393353
- 2(3H)-Furanone, 4-((3,4-dimethoxyphenyl)methyl)-3-((4-(beta-D-glucopyranosyloxy)-3-methoxyphenyl)methyl)dihydro-, (3R-trans)-
- ACon1_001261
- AM84703
- CHEBI:80793
- NCGC00169522-01
- CCRIS 8412
- 2(3H)-FURANONE, 4-((3,4-DIMETHOXYPHENYL)METHYL)-3-((4-(.BETA.-D-GLUCOPYRANOSYLOXY)-3-METHOXYPHENYL)METHYL)DIHYDRO-, (3R-TRANS)-
- (3R,4R)-4-(3,4-dimethoxybenzyl)-3-(3-methoxy-4-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)benzyl)dihydrofuran-2(3H)-one
- CCG-269936
- (3R,4R)-4-[(3,4-dimethoxyphenyl)methyl]-3-[[3-methoxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl]oxolan-2-one
- Arctii;NSC 315527;Arctigenin-4-glucoside
- CHEMBL388452
- (3R,4R)-4-[(3,4-dimethoxyphenyl)methyl]-3-{[3-methoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl}oxolan-2-one
- 2(3H)-FURANONE, 4-((3,4-DIMETHOXYPHENYL)METHYL)-3-((4-(.BETA.-D-GLUCOPYRANOSYLOXY)-3-METHOXYPHENYL)METHYL)DIHYDRO-, (3R,4R)-
- Q4787606
- C16915
- NSC-315527
- (-)-Arctiin
- BDBM50524082
- DTXSID20942519
- AKOS015895721
- (3R,4R)-4-(3,4-Dimethoxybenzyl)-3-(3-methoxy-4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzyl)dihydrofuran-2(3H)-one
- MFCD00870630
- (3R,4R)-4-[(3,4-dimethoxyphenyl)methyl]-3-[[3-methoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-phenyl]methyl]tetrahydrofuran-2-one
- 20362-31-6
- Arctiin, >=95% (LC/MS-ELSD)
- NCGC00169522-02
- BRD-K02568760-001-01-7
- 2(3H)-FURANONE, 4-((3,4-DIMETHOXYPHENYL)METHYL)-3-((4-(beta-D-GLUCOPYRANOSYLOXY)-3-METHOXYPHENYL)METHYL)DIHYDRO-, (3R,4R)-
- ARCTIIN [INCI]
- Q-100251
- SCHEMBL381867
- UNII-TM5RQ949K7
- AS-18734
- Arctigenin 4-glucoside
- XOJVHLIYNSOZOO-SWOBOCGESA-N
- Arctiin(NSC 315527)?
- DA-50675
- Arctiin
- 2(3H)-Furanone, 4-[(3,4-dimethoxyphenyl)methyl]-3-[[4-(beta-D-glucopyranosyloxy)-3-methoxyphenyl]methyl]dihydro-, (3R,4R)-
- +Expand
- MDL： MFCD00870630
- InChIKey： XOJVHLIYNSOZOO-SWOBOCGESA-N
- Inchi： 1S/C27H34O11/c1-33-18-6-4-14(10-20(18)34-2)8-16-13-36-26(32)17(16)9-15-5-7-19(21(11-15)35-3)37-27-25(31)24(30)23(29)22(12-28)38-27/h4-7,10-11,16-17,22-25,27-31H,8-9,12-13H2,1-3H3/t16-,17+,22+,23+,24-,25+,27+/m0/s1
- SMILES： O1C([C@]([H])(C([H])([H])C2C([H])=C([H])C(=C(C=2[H])OC([H])([H])[H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])[C@@]([H])(C([H])([H])C2C([H])=C([H])C(=C(C=2[H])OC([H])([H])[H])OC([H])([H])[H])C1([H])[H])=O

Computed Properties

Exact Mass: 534.21000
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 10
Monoisotopic Mass: 534.21011190 g/mol
Heavy Atom Count: 38
Complexity: 753
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Topological Polar Surface Area: 153
Molecular Weight: 534.6

Experimental Properties

LogP: 0.46550
PSA: 153.37000
Refractive Index: 1.6
Boiling Point: 756.4℃/760mmHg
Melting Point: 107.0 to 111.0 deg-C
Flash Point: 250.1±26.4 °C
Color/Form: Powder
λmax: 278(EtOH)(lit.)
Density: 1.3630

Arctiin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB04806-1mg	Arctiin	20362-31-6	98%	1mg	$4.00	2024-04-20
abcr	AB479772-25mg	Arctiin; .	20362-31-6		25mg	€109.20	2024-08-03
Ambeed	A394382-1mg	(3R,4R)-4-(3,4-Dimethoxybenzyl)-3-(3-methoxy-4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzyl)dihydrofuran-2(3H)-one	20362-31-6	98%	1mg	$5.0	2024-07-20
Chengdu Biopurify Phytochemicals Ltd	BP0187-1000mg	Arctiin	20362-31-6	98%	1000mg	$96	2023-09-20
DC Chemicals	DC9659-100 mg	Arctiin(NSC 315527)	20362-31-6	>99%	100mg	$200.0	2022-03-01
eNovation Chemicals LLC	D511538-20mg	Arctiin	20362-31-6	97%	20mg	$200	2022-09-07
FUJIFILM	019-24631-20mg	Arctiin Standard	20362-31-6		20mg	JPY 34600	2023-09-15
MedChemExpress	HY-N0034-10mM*1mLinDMSO	Arctiin	20362-31-6	99.92%	10mM*1mLinDMSO	￥605	2023-07-26
PhytoLab	89531-50mg	Arctiin	20362-31-6	≥ 98.0 %	50mg	€639
S e l l e c k ZHONG GUO	S4738-100mg	Arctiin	20362-31-6	99.98%	100mg	¥794.73	2023-09-18

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Nanjing Bencao Yikang Biotechnology Co., Ltd

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2. Effects of non-covalent binding of lignans with rice starch driven by high-pressure homogenization on the starch structure and in vitro nutritional characteristics

Tianli Guo,Bo Zheng,Hai He,Ling Chen Food Funct. 2022 13 9243
3. Anti-obesity effects of Arctii Fructus (Arctium lappa) in white/brown adipocytes and high-fat diet-induced obese mice

Yo-Han Han,Ji-Ye Kee,Dae-Seung Kim,Jinbong Park,Mi-Young Jeong,Jung-Geon Mun,Sung-Joo Park,Jong-Hyun Lee,Jae-Young Um,Seung-Heon Hong Food Funct. 2016 7 5025
4. Investigation of interaction between bovine serum albumin and drugs by fluorescence spectrometry

Yuping Bai,Shuo Sun,Hanqi Zhang,Tianqi Zhao Anal. Methods 2013 5 7036
5. Pathway Pattern-based prediction of active drug components and gene targets from H1N1 influenza's treatment with maxingshigan-yinqiaosan formula

Wen Dai,Jianxin Chen,Peng Lu,Yibo Gao,Lin Chen,Xi Liu,Jianglong Song,Haiyu Xu,Di Chen,Yiping Yang,Hongjun Yang,Luqi Huang Mol. BioSyst. 2013 9 375
6. Characterization of chemical components and the potential anti-influenza mechanism of Fructus Arctii by a strategy integrating pharmacological evaluations, chemical profiling, serum pharmacochemistry, and network pharmacology

Min Li,Zhong-Yu Huang,Yu-Lin-Lan Yuan,Shuang-Shuang Cui,Hai-Jun Li,Feng-Xiang Zhang New J. Chem. 2022 46 18426
7. A network analysis of the Chinese medicine Lianhua-Qingwen formula to identify its main effective components

Chun-Hua Wang,Yi Zhong,Yan Zhang,Jin-Ping Liu,Yue-Fei Wang,Wei-Na Jia,Guo-Cai Wang,Zheng Li,Yan Zhu,Xiu-Mei Gao Mol. BioSyst. 2016 12 606
8. An overview of recent progress in solvent systems, additives and modifiers of counter current chromatography

Yanjuan Liu,Pengqun Kuang,Shaofen Guo,Qing Sun,Tao Xue,Haigang Li New J. Chem. 2018 42 6584
9. Synthesis and pharmacological characterisation of arctigenin analogues as antagonists of AMPA and kainate receptors

Lisa-Maria Re?nik,Robert J. Thatcher,Shahida Mallah,Craig P. Butts,Graham L. Collingridge,Elek Molnár,David E. Jane,Christine L. Willis Org. Biomol. Chem. 2021 19 9154
10. Establishing a UHPLC-MS/MS method for evaluation of the influence of stir-frying on the pharmacokinetics of seven compounds in Arctii Fructus

Yun Shi,Jing Hu,Hongsen Wang,Zhankuan Yan,Guangrui Zhao,Xun Gao,Weidong Li,Kunming Qin RSC Adv. 2022 12 27525

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